4-Chlorophthalazin-1-amine
Overview
Description
4-Chlorophthalazin-1-amine is an organic compound that is used in cancer research and analytical standards .
Synthesis Analysis
The synthesis routes of 4-Chlorophthalazin-1-amine are documented with detailed experiments and outcomes.Molecular Structure Analysis
The molecular formula of 4-Chlorophthalazin-1-amine is C8H6ClN3. Its molecular weight is 179.60 g/mol. The InChI code is 1S/C8H6ClN3/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H,(H2,10,12) and the InChIKey is IJYLJLPFNAQRLL-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving 4-Chlorophthalazin-1-amine are complex and can be predicted using machine learning architectures based on the deep learning paradigm .Physical And Chemical Properties Analysis
Amines, including 4-Chlorophthalazin-1-amine, have properties based on their carbon connectivity .Scientific Research Applications
Chemical Properties
“4-Chlorophthalazin-1-amine” is a chemical compound with the CAS Number: 13580-86-4 . It has a molecular weight of 179.61 . The compound is typically stored at room temperature and comes in a physical form of powder . It has a melting point of 201-202 degrees Celsius .
Safety Information
The compound is labeled with the signal word “Warning” and is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Nonlinear Optical Applications
“4-Chlorophthalazin-1-amine” has been studied for its potential applications in the field of nonlinear optics . Nonlinear optical (NLO) materials are of great consequence in the field of optoelectronics, photonics, and laser technology . When chromophores with highly delocalized π electron systems are used, they lead to a good macroscopic NLO response and high molecular hyperpolarizability .
Organic Single Crystal Growth
The compound has been used in the growth of organic single crystals . These crystals are lightweight, low cost, easy to fabricate, and express enormous optical, laser, and NLO properties compared to inorganic single crystals .
Laser Damage Threshold Analysis
The laser utility limitation of the “4-Chlorophthalazin-1-amine” crystal has been studied through laser beam-irradiated LDT analysis .
Second Harmonic Generation Efficiency Testing
The NLO second harmonic generation efficiency of “4-Chlorophthalazin-1-amine” has been tested by the Kurtz Perry powder method .
Safety and Hazards
properties
IUPAC Name |
4-chlorophthalazin-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJYLJLPFNAQRLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN=C2Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70423363 |
Source
|
| Record name | 4-Chlorophthalazin-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70423363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chlorophthalazin-1-amine | |
CAS RN |
13580-86-4 |
Source
|
| Record name | 4-Chlorophthalazin-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70423363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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